Cas no 194151-96-7 (2,4-dimethyl-3-Pyridinemethanol)

• Product Name: 2,4-dimethyl-3-Pyridinemethanol
• CAS No: 194151-96-7
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD16988725
• CID: 116529
• PubChem ID: 10329351
• Update Time: 2025-10-29

2,4-dimethyl-3-Pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-Pyridinemethanol
• 3-Pyridinemethanol,2,4-dimethyl-
• (2,4-diMethylpyridin-3-yl)Methanol
• 3-Pyridinemethanol,2,4-dimethyl-(9CI)
• SCHEMBL305502
• MFCD16988725
• 3-hydroxymethyl-2,4-dimethylpyridine
• QFDOCIBRLAUHMD-UHFFFAOYSA-N
• (2,4-dimethyl-pyridin-3-yl)-methanol
• AKOS015842582
• W18063
• Z1255444936
• 194151-96-7
• AS-63302
• EN300-7644063
• CS-0378789
• DTXSID501304163
• 2,4-dimethyl-3-hydroxymethylpyridine
• (2,4-dimethyl-3-pyridyl)methanol
• DB-355235

• MDL： MFCD16988725
• Inchi： 1S/C8H11NO/c1-6-3-4-9-7(2)8(6)5-10/h3-4,10H,5H2,1-2H3
• InChI Key： QFDOCIBRLAUHMD-UHFFFAOYSA-N
• SMILES： OCC1C(C)=NC=CC=1C

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12
• LogP: 1.19070

Additional information on 2,4-dimethyl-3-Pyridinemethanol

2,4-Dimethyl-3-Pyridinemethanol (CAS No. 194151-96-7): Properties, Applications, and Market Insights

2,4-Dimethyl-3-Pyridinemethanol (CAS No. 194151-96-7) is a specialized organic compound belonging to the pyridine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both methyl groups and a hydroxymethyl moiety on the pyridine ring makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential, especially in the development of novel drug candidates and crop protection agents.

The chemical formula of 2,4-dimethyl-3-pyridinemethanol is C8H11NO, with a molecular weight of 137.18 g/mol. Its structure features a pyridine core substituted with methyl groups at the 2 and 4 positions and a hydroxymethyl group at the 3 position. This arrangement contributes to its moderate polarity, making it soluble in common organic solvents like ethanol, methanol, and dichloromethane. The compound's boiling point and melting point are key physical properties that influence its handling and application in various processes.

One of the most prominent applications of 2,4-dimethyl-3-pyridinemethanol is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). Its structural motif is found in several central nervous system (CNS) drugs, highlighting its importance in medicinal chemistry. Additionally, the agrochemical sector utilizes this compound in the synthesis of pesticides and herbicides, leveraging its ability to interact with biological targets effectively.

Recent advancements in green chemistry have also put 2,4-dimethyl-3-pyridinemethanol in the spotlight. Researchers are investigating eco-friendly synthesis routes to produce this compound with minimal environmental impact. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles. The compound's potential role in biocatalysis and enzymatic transformations further underscores its relevance in modern chemistry.

The market for 2,4-dimethyl-3-pyridinemethanol is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Key players in the chemical industry are investing in R&D to explore new derivatives and formulations based on this compound. Furthermore, the rise of custom synthesis services has made it more accessible to smaller research labs and startups, fostering innovation across multiple sectors.

From a regulatory standpoint, 2,4-dimethyl-3-pyridinemethanol is generally regarded as safe when handled under standard laboratory conditions. However, proper safety measures, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its handling and storage. Material Safety Data Sheets (MSDS) provide comprehensive guidelines for its safe use, ensuring compliance with global safety standards.

In conclusion, 2,4-dimethyl-3-pyridinemethanol (CAS No. 194151-96-7) is a valuable chemical intermediate with diverse applications in pharmaceuticals, agrochemicals, and green chemistry. Its unique structural features and growing market demand make it a compound of significant interest for researchers and industry professionals alike. As the chemical industry continues to evolve, the role of this pyridine derivative is likely to expand, offering new opportunities for innovation and development.